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Tetrabutylphosphonium Hydroxide Hazards Overview

The table below summarizes key safety and hazard information for TBPH.

Property/Information Details

CAS Number 14518-69-5 [1] [2]

Physical Form Clear colorless to slightly yellow liquid solution (typically 40% in water) [2]

Hazard Classification Dangerous Good/Corrosive [1]

GHS Hazard Statement H314 (Causes severe skin burns and eye damage) [2]

NFPA 704 Rating Health: 3, Flammability: 0, Instability: 0 [2]

Transport Information UN 3267, Packing Group II [2]

Key Hazard Strong alkaline solution; corrosive to skin, eyes, and respiratory tract [1] [2]

Safety and Handling FAQs

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1509027?utm_src=pdf-body
https://www.smolecule.com/products/s1509027?utm_src=pdf-interest
https://www.smolecule.com/products/s1509027?utm_src=pdf-body
https://www.scbt.com/p/tetrabutylphosphonium-hydroxide-solution-14518-69-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7228423.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7228423.htm
https://www.scbt.com/p/tetrabutylphosphonium-hydroxide-solution-14518-69-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7228423.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7228423.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7228423.htm
https://www.scbt.com/p/tetrabutylphosphonium-hydroxide-solution-14518-69-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7228423.htm
https://www.smolecule.com/products/s1509027?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


What are the primary health hazards of TBPH?

TBPH is a strong base and is corrosive. Contact with skin or eyes can cause severe burns. Inhalation

of mists or aerosols can irritate or damage the respiratory tract [1] [2].

What personal protective equipment (PPE) should be used?

Always consult the specific Safety Data Sheet (SDS) for the product you are using. As a minimum,

wear appropriate chemical-resistant gloves, safety goggles or a face shield, and a lab coat [3]. Based

on the corrosive hazard (H314), the SDS will likely recommend specific respiratory protection if there

is a risk of aerosol formation [3].

How should TBPH be stored?

Store in a cool, well-ventilated area. Use a dedicated corrosive storage cabinet that complies with

safety standards like OSHA 1910.106 or EN 14470-1 [4]. Ensure the container is tightly closed and

clearly labeled.

What should I do in case of a skin contact exposure?

Immediately remove contaminated clothing and rinse the affected skin with copious amounts of water

for at least 15 minutes. Seek immediate medical attention [3].

TBPH Spill and Exposure Emergency Workflow

The diagram below outlines the critical first steps to take in case of accidental exposure or a spill.
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TBPH Spill or
Exposure Incident

Is it a personal
exposure or a spill?

Personal Exposure

Exposure

Chemical Spill

Spill

Inhalation Skin Contact Eye Contact

Move to fresh air

Seek medical attention

Remove contaminated
clothing

Wash skin with
plenty of water

Seek medical attention

Rinse cautiously with
water for several minutes

Seek immediate
medical attention

Alert people in the area

Wear appropriate PPE
(e.g., gloves, goggles)

Contain the spill

Absorb with
inert material

Collect waste in
container for disposal

Ventilate area
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Experimental Protocols and Compliance

Refer to the Safety Data Sheet (SDS): The most critical step is to obtain and thoroughly review the
SDS for the specific lot of TBPH you are using before starting any work [1] [3]. The SDS contains

detailed, manufacturer-specific information on hazards, first aid, fire-fighting measures, and safe
storage.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
accessible within the immediate work area and are tested regularly according to ANSI/ISEA Z358.1

standards [4].
Spill Kit: Maintain a spill kit suitable for corrosive liquids readily available. The kit should include inert

absorbent materials, neutralizers if recommended for this chemical, personal protective equipment,
and disposal containers [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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and-safety-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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